Cas no 1235387-58-2 (2-chloro-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}benzene-1-sulfonamide)

• Product Name: 2-chloro-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• CAS No: 1235387-58-2
• MF: C₂₀H₂₃ClN₂O₄S
• MW: 422.925623178482
• CID: 5957633
• PubChem ID: 49684790
• Update Time: 2025-10-28

2-chloro-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• 2-chloro-N-[[1-(2-phenoxyacetyl)piperidin-4-yl]methyl]benzenesulfonamide
• AKOS024490358
• 2-chloro-N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}benzene-1-sulfonamide
• 1235387-58-2
• 2-chloro-N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)benzenesulfonamide
• VU0629857-1
• F5017-1816

• Inchi： 1S/C20H23ClN2O4S/c21-18-8-4-5-9-19(18)28(25,26)22-14-16-10-12-23(13-11-16)20(24)15-27-17-6-2-1-3-7-17/h1-9,16,22H,10-15H2
• InChI Key： XWIFKGXWLXXKGI-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(C(COC3=CC=CC=C3)=O)CC2)(=O)=O)=CC=CC=C1Cl

Computed Properties

• Exact Mass: 422.1067061g/mol
• Monoisotopic Mass: 422.1067061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-chloro-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}benzene-1-sulfonamide

Professional Introduction to 2-chloro-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS No: 1235387-58-2)

The compound 2-chloro-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}benzene-1-sulfonamide, identified by its CAS number 1235387-58-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a piperidine moiety, combined with a benzene-1-sulfonamide group, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel sulfonamide derivatives has been a focal point in medicinal chemistry, particularly for their role in modulating enzyme activity and receptor binding. The specific arrangement of functional groups in 2-chloro-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}benzene-1-sulfonamide positions it as a potential lead compound for addressing various biological pathways. Notably, the chloro substituent on the benzene ring can influence electronic properties and metabolic stability, which are critical factors in drug design.

The incorporation of a piperidine ring is particularly noteworthy, as piperidine derivatives are well-documented for their ability to enhance binding affinity and selectivity in drug interactions. This structural motif is frequently employed in the design of antiviral, anticancer, and anti-inflammatory agents. The current landscape of pharmaceutical research highlights the importance of such scaffolds in developing next-generation therapeutics.

Recent studies have demonstrated that sulfonamide derivatives exhibit a broad spectrum of biological activities. For instance, modifications at the sulfonamide nitrogen can significantly alter pharmacokinetic properties, while changes at the aromatic core can fine-tune interactions with target proteins. The compound 2-chloro-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}benzene-1-sulfonamide exemplifies this principle, offering a versatile platform for structural optimization.

The role of computational chemistry in the design and optimization of such molecules cannot be overstated. Advanced modeling techniques have enabled researchers to predict binding affinities and metabolic pathways with remarkable accuracy. This has accelerated the discovery process and reduced the reliance on empirical screening. The integration of machine learning algorithms has further enhanced the ability to identify novel analogs with improved properties.

In clinical settings, the potential applications of 2-chloro-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}benzene-1-sulfonamide are being explored across multiple therapeutic areas. Preliminary data suggest that it may exhibit inhibitory effects on key enzymes involved in inflammatory responses and tumor progression. These findings align with ongoing research efforts to develop small-molecule inhibitors that leverage sulfonamide chemistry for therapeutic benefit.

The synthesis of this compound involves a series of well-established organic transformations, including nucleophilic substitution and condensation reactions. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for subsequent biological evaluation. Collaborative efforts between synthetic chemists and biologists have been instrumental in advancing the understanding of structure-activity relationships for this class of compounds.

The future direction of research on 2-chloro-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}benzene-1-sulfonamide is likely to focus on expanding its chemical space through diversification strategies. This includes exploring derivatives with different substituents at key positions to modulate pharmacological profiles. Additionally, investigating its behavior in vivo will provide critical insights into its potential as a drug candidate.

The broader impact of sulfonamide-based therapeutics is underscored by their historical significance in medicine. From antibiotics to anticonvulsants, sulfonamides have played a pivotal role in addressing human health challenges. The continued development of new derivatives ensures that this class remains relevant in modern drug discovery efforts.

In conclusion, 2-chloro-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS No: 1235387-58-2) represents a promising advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a valuable asset in ongoing research endeavors. As our understanding of molecular interactions evolves, compounds like this will continue to drive innovation in drug development.